Thiophene-2-carbonyl isocyanate
Overview
Description
Thiophene-2-carbonyl isocyanate is a chemical compound with the molecular formula C6H3NO2S and a molecular weight of 153.16 . It is used in biochemical research .
Molecular Structure Analysis
The molecular structure of this compound involves a thiophene ring, a carbonyl group, and an isocyanate group . The exact structural details might require more specific studies or computational modeling for a detailed analysis.Physical And Chemical Properties Analysis
This compound has a molecular weight of 153.16 . More specific physical and chemical properties such as boiling point, melting point, solubility, etc., are not provided in the available resources.Scientific Research Applications
Synthetic Applications and Chemical Reactions
- Thiophene-2-carbonyl isocyanate has been studied in the context of the Curtius Rearrangement, where it serves as a precursor for generating isocyanates through the rearrangement of heteroaroyl azides. This process is crucial for synthesizing a variety of compounds with potential applications in material science and pharmaceuticals (Salatelli & Zanirato, 2002).
Material Science and Polymer Research
- In material science, this compound-related compounds have been utilized in modifying carbon nanotubes, enhancing their solubility and dispersion in organic solvents. This modification is particularly relevant for improving the efficiency of organic photovoltaic cells, demonstrating the compound's potential in renewable energy technologies (Stylianakis, Mikroyannidis, & Kymakis, 2010).
Organic Synthesis and Catalysis
- This compound plays a role in the synthesis of complex organic molecules, such as 1,3-oxazinane-2,4-diones, through multicomponent reactions catalyzed by Lewis acids. This showcases the compound's utility in creating diverse molecular architectures, which could have implications in drug discovery and development (Church, Byrne, Lobkovsky, & Coates, 2007).
Heterocyclic Chemistry and Drug Design
- In the field of heterocyclic chemistry, thiophene derivatives, including those related to this compound, are highlighted for their wide range of biological activities. These compounds are critical for developing new therapeutics with antimicrobial, antiviral, and anticancer properties (Ibrahim, Abdallah, El-Halawany, & Mohamed, 2016).
Safety and Hazards
Future Directions
Thiophene and its derivatives, including Thiophene-2-carbonyl isocyanate, show interesting applications in the field of medicinal chemistry. They are considered important building blocks in natural products, pharmaceutical active compounds, and materials for electronic and opto-electronic devices . Therefore, there is a considerable demand for efficient synthetic strategies for producing these compounds, and they continue to be a topic of interest for medicinal chemists .
Mechanism of Action
Target of Action
Thiophene-2-carbonyl isocyanate, like other thiophene derivatives, has been found to interact with a variety of biological targets. These include various enzymes, receptors, and cellular structures . .
Mode of Action
Thiophene derivatives are known to interact with their targets through various mechanisms, such as inhibition or activation of enzymes, modulation of receptor activity, and interference with cellular structures . The isocyanate group in this compound could potentially react with nucleophilic groups in biological targets, leading to changes in their function.
Biochemical Pathways
Thiophene derivatives have been reported to affect a variety of biochemical pathways, including those involved in inflammation, cancer, microbial infections, and other diseases .
Result of Action
Thiophene derivatives have been reported to have various effects, such as anti-inflammatory, anti-cancer, antimicrobial, and other activities .
properties
IUPAC Name |
thiophene-2-carbonyl isocyanate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3NO2S/c8-4-7-6(9)5-2-1-3-10-5/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGXGGAVHNIUTIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)N=C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801306049 |
Source
|
| Record name | 2-Thiophenecarbonyl isocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801306049 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4753-94-0 |
Source
|
| Record name | 2-Thiophenecarbonyl isocyanate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4753-94-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Thiophenecarbonyl isocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801306049 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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